1-(4-Nitrophenyl)propan-1-one
Cat. No. B1594279
M. Wt: 179.17 g/mol
InChI Key: QHTSEJJUUBOESF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07560552B2
Procedure details
A solution of 0.5M ZnCl2 in THF (60 mL, 30 mmol) in THF (20 mL) was treated with 2M ethyl magnesium chloride in THF (15 mL, 30 mmol) dropwise by syringe, cooled with an ice bath for about 10 minutes, stirred at room temperature for about 20 minutes, cooled to 0° C., and treated sequentially with Pd(PPh3)4 (1.73 g, 1.5 mmol) and a solution of 4-nitrobenzoyl chloride (6.12 g, 33 mmol) in THF (20 mL). The mixture was stirred at 0° C. for 40 minutes, diluted with water, adjusted to pH 1 with 2N HCl and extracted three times with ethyl acetate. The combined extracts were washed sequentially with saturated Na2CO3, water, and brine, dried (MgSO4), filtered, and concentrated. The concentrate was purified by flash column chromatography on silica gel with 6:1 hexanes/ethyl acetate to provide 2.17 g (40%) of the desired product as a yellow solid. Rf=0.6 (3:1 hexanes/ethyl acetate).
Identifiers
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REACTION_CXSMILES
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[CH2:1]([Mg]Cl)[CH3:2].[N+:5]([C:8]1[CH:16]=[CH:15][C:11]([C:12](Cl)=[O:13])=[CH:10][CH:9]=1)([O-:7])=[O:6].Cl>C1COCC1.O.[Cl-].[Cl-].[Zn+2].C1C=CC([P]([Pd]([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)[P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1>[N+:5]([C:8]1[CH:9]=[CH:10][C:11]([C:12](=[O:13])[CH2:1][CH3:2])=[CH:15][CH:16]=1)([O-:7])=[O:6] |f:5.6.7,^1:30,32,51,70|
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Inputs
Step One
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Name
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Quantity
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6.12 g
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Type
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reactant
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Smiles
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[N+](=O)([O-])C1=CC=C(C(=O)Cl)C=C1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Step Three
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Step Five
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)[Mg]Cl
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Name
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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[Cl-].[Cl-].[Zn+2]
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Name
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Quantity
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15 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Name
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Quantity
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60 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Six
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Name
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Quantity
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1.73 g
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Type
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catalyst
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Smiles
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C=1C=CC(=CC1)[P](C=2C=CC=CC2)(C=3C=CC=CC3)[Pd]([P](C=4C=CC=CC4)(C=5C=CC=CC5)C=6C=CC=CC6)([P](C=7C=CC=CC7)(C=8C=CC=CC8)C=9C=CC=CC9)[P](C=1C=CC=CC1)(C=1C=CC=CC1)C=1C=CC=CC1
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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stirred at room temperature for about 20 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooled with an ice bath for about 10 minutes
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Duration
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10 min
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooled to 0° C.
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STIRRING
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Type
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STIRRING
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Details
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The mixture was stirred at 0° C. for 40 minutes
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Duration
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40 min
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted three times with ethyl acetate
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WASH
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Type
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WASH
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Details
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The combined extracts were washed sequentially with saturated Na2CO3, water, and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried (MgSO4)
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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The concentrate was purified by flash column chromatography on silica gel with 6:1 hexanes/ethyl acetate
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Outcomes
Product
Details
Reaction Time |
20 min |
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Name
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Type
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product
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Smiles
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[N+](=O)([O-])C1=CC=C(C=C1)C(CC)=O
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 2.17 g | |
| YIELD: PERCENTYIELD | 40% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
